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Compound of Interest

Compound Name:
Diazald-N-methyl-13C-N-methyl-

d3

CAS No.: 102832-11-1

Cat. No.: B027612

Get Quote

C-d

-Diazomethane from Diazald-

C-d

Executive Summary & Safety Directive
Core Safety Warning (Read Before Proceeding)
DANGER: EXPLOSION AND TOXICITY HAZARD. Diazomethane (

) and its isotopologues are extremely toxic, carcinogenic, and explosive gases.

Explosion Risk: Diazomethane can detonate unexpectedly, especially in contact with rough

surfaces (e.g., ground glass joints), high light intensity, or specific metal ions.[1] NEVER use

standard ground-glass joint glassware. Use only fire-polished, "Clear-Seal" or equivalent

specialized glassware.
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Toxicity: It is a potent respiratory sensitizer and carcinogen.[2][3] All operations must be

performed in a high-efficiency chemical fume hood behind a blast shield.[2]

Storage: Do not store diazomethane solutions. Prepare fresh and use immediately.

Scientific Context
The precursor Diazald-N-methyl-ngcontent-ng-c1989010908="" _nghost-ng-c2193002942=""

class="inline ng-star-inserted">

C-N-methyl-d

(

-methyl-

-nitroso-

-toluenesulfonamide-

) is utilized to generate

-diazomethane (

).[2] This reagent is critical for introducing dual-labeled methylene groups into molecules for:

NMR Spectroscopy: Structural elucidation and metabolic tracing.

Mass Spectrometry: Stable isotope dilution assays and fragmentation studies.

Mechanistic Studies: Investigating reaction pathways via kinetic isotope effects.

To maintain the isotopic integrity of the deuterium label (

), this protocol recommends the use of deuterated solvents to prevent H/D exchange during the
base-catalyzed generation.

Mechanistic Insight & Reagent Selection
Reaction Mechanism
The generation proceeds via the base-catalyzed decomposition of the
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-nitrosoamide. The hydroxide (or deuteroxide) ion attacks the sulfonyl group, leading to the
formation of a diazotate intermediate, which subsequently collapses to form diazomethane.

Stoichiometry:

Isotopic Integrity System
Using standard protic solvents (

,

) with a deuterated precursor can lead to isotopic dilution (formation of

) due to exchange at the diazo carbon.

Recommendation: Use Sodium Deuteroxide (NaOD) in D

O and Ethanol-d

(or deuterated Carbitol) to ensure the final product retains the d

specification.

Reagent Table
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Reagent Specification Function

Precursor

Diazald-N-methyl-

C-N-methyl-d

Source of

carbene equivalent.[2]

Base
Sodium Deuteroxide (30% in

)

Catalyst; prevents H-

incorporation.

Co-solvent
2-(2-Ethoxyethoxy)ethanol-d

(Carbitol-d) or Ethanol-d

Solubilizer; high boiling point

prevents codistillation of

solvent.

Solvent
Diethyl Ether (Anhydrous, BHT

stabilized)

Carrier solvent for

diazomethane.

Quench
Acetic Acid-d

(or dilute standard acetic acid)

Neutralization of excess

reagent.

Detailed Protocol: Mini-Diazald Apparatus Method
Scope: Generation of 1–50 mmol of

. Equipment: Aldrich Mini-Diazald Apparatus (or equivalent) with Clear-Seal (non-ground) joints.

Apparatus Setup
Inspect Glassware: Verify all joints are fire-polished (Clear-Seal).[2][4] Discard any

glassware with star cracks or scratches.

Assembly: Assemble the reaction flask, condenser (cold finger), and receiver flask.

Cooling:

Condenser: Fill the cold finger with a Dry Ice/Isopropanol slush (approx. -78°C).

Receiver: Immerse the receiver flask in a Dry Ice/Isopropanol bath.
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Vapor Trap: Attach a secondary ether trap (cooled) to the receiver side-arm to catch any

escaping gas.

Preparation of Reagents
Solution A (Precursor): In a separate vessel, dissolve the required amount of Diazald-

C-d

in diethyl ether.

Ratio: ~1 g Diazald per 10 mL Ether.

Solution B (Base Catalyst): In the reaction flask, combine:

Sodium Deuteroxide (30% in

): 2.5 eq relative to Diazald.

Carbitol-d (or Ethanol-d

): ~10 mL.

Diethyl Ether: ~5 mL (to create a biphasic layer).

Generation Procedure
Heating: Warm the reaction flask containing Solution B to 65°C using a water bath. Do not

use a heating mantle or oil bath (hot spots).

Addition: Place Solution A (Diazald/Ether) in the addition funnel (Clear-Seal).

Distillation: Slowly add Solution A dropwise to the heated reaction flask over 20–30 minutes.

Observation: The mixture will bubble, and a yellow gas (

) will co-distill with the ether.

Collection: The bright yellow condensate will collect in the chilled receiver flask.
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Completion: When the addition is complete, add an additional 5–10 mL of pure ether to the

funnel and add dropwise to flush the remaining diazomethane from the apparatus.

Stop: When the distilling ether becomes colorless, stop the reaction.

Quantification
Do not weigh the product (explosion risk). Determine concentration via titration:

Take an aliquot (e.g., 0.5 mL) of the distillate.

Add excess Benzoic Acid (weighed accurately).

Wait until the yellow color disappears (formation of Methyl Benzoate).

Titrate the unreacted Benzoic Acid with standardized NaOH using phenolphthalein.

Calculate the molarity of the diazomethane solution.

Waste Disposal
Quenching: Slowly add dilute acetic acid to the reaction flask and the receiver residues until

all yellow color disappears and bubbling ceases.

Disposal: Dispose of the neutralized aqueous/organic waste according to institutional

hazardous waste guidelines.

Visualization of Workflow
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Figure 1: Process flow for the safe generation of isotopically labeled diazomethane using a

specialized distillation kit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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